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Compound of Interest

Compound Name: Z944

Cat. No.: B611919 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of Z944, a selective T-

type calcium channel antagonist, and protocols for its preparation and administration in animal

studies. Z944 is a valuable tool for investigating the role of T-type calcium channels in various

physiological and pathological processes, including pain, epilepsy, and other neurological

disorders.

Z944 Solubility
Z944 is a lipophilic compound with limited aqueous solubility.[1] Quantitative solubility data in

common laboratory solvents is crucial for the preparation of stock solutions and dosing

formulations. The solubility of Z944 in various solvents is summarized in the table below.
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Solvent Solubility Notes

Dimethyl Sulfoxide (DMSO) 50 mg/mL (130.24 mM)

Warming to 50°C and

ultrasonication can aid

dissolution. Use of fresh,

anhydrous DMSO is

recommended as moisture can

reduce solubility.[1]

Ethanol 19 mg/mL[1]

Chloroform Soluble

Methanol Soluble

Water Insoluble[1]

Vehicle Selection and Formulation for Animal
Studies
The choice of vehicle is critical for ensuring the bioavailability and consistent delivery of Z944 in

in vivo experiments. Based on published preclinical studies, the following vehicles and

preparation methods are recommended for intraperitoneal and oral administration.

Intraperitoneal (i.p.) Administration
A common vehicle for i.p. injection of Z944 is a suspension of Dimethyl Sulfoxide (DMSO) in a

sodium carboxymethylcellulose (Na-CMC) solution.

Protocol for Preparing Z944 for Intraperitoneal Injection:

This protocol is adapted from studies investigating the effects of Z944 in rat models of pain and

epilepsy.[2][3][4][5]

Materials:

Z944 powder

Anhydrous Dimethyl Sulfoxide (DMSO)
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0.5% (w/v) Sodium Carboxymethylcellulose (Na-CMC) in sterile saline or water

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Procedure:

Prepare a 0.5% Na-CMC solution: Dissolve 0.5 g of Na-CMC in 100 mL of sterile saline or

water. Stir until fully dissolved. This may take some time.

Prepare a Z944 stock solution in DMSO:

For a final dose of 10 mg/kg, prepare a 100 mg/mL stock solution of Z944 in DMSO.[4]

For a final dose of 3 mg/kg, prepare a 30 mg/mL stock solution of Z944 in DMSO.[4]

For a final dose of 1 mg/kg, prepare a 10 mg/mL stock solution of Z944 in DMSO.[4]

Vortex and/or sonicate briefly to ensure complete dissolution.

Prepare the final dosing suspension:

On the day of injection, add 1 part of the Z944/DMSO stock solution to 9 parts of the 0.5%

Na-CMC solution.[4] For example, to prepare 1 mL of the final suspension, add 100 µL of

the Z944/DMSO stock to 900 µL of the 0.5% Na-CMC solution.

Vortex the mixture thoroughly to create a uniform suspension.

Vehicle Control: For the vehicle control group, prepare a solution of 10% DMSO in 0.5% Na-

CMC (1 part DMSO to 9 parts 0.5% Na-CMC solution).[4]

Administration: Administer the suspension to the animals via intraperitoneal injection at the

desired dose volume (e.g., 5 mL/kg).[2][3]

Oral Administration (Oral Gavage)
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For oral administration, a homogeneous suspension of Z944 in sodium carboxymethylcellulose

(CMC-Na) is a suitable formulation.[1]

Protocol for Preparing Z944 for Oral Gavage:

Materials:

Z944 powder

Sodium Carboxymethylcellulose (CMC-Na) solution (e.g., 0.5% w/v in water)

Sterile tubes

Vortex mixer

Homogenizer or sonicator

Procedure:

Prepare the CMC-Na vehicle: Prepare a 0.5% (w/v) solution of CMC-Na in sterile water.

Prepare the Z944 suspension:

Weigh the required amount of Z944 powder to achieve the desired final concentration. A

concentration of at least 5 mg/mL is achievable.[1]

Add the Z944 powder to the CMC-Na solution.

Vortex thoroughly and use a homogenizer or sonicator to ensure a uniform and stable

suspension.

Vehicle Control: Use the 0.5% CMC-Na solution as the vehicle control.

Administration: Administer the suspension to the animals using a gavage needle appropriate

for the animal's size.

Mechanism of Action and Signaling Pathway
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Z944 is a potent and selective antagonist of T-type calcium channels, with activity against

CaV3.1, CaV3.2, and CaV3.3 isoforms.[6] These low-voltage activated calcium channels play a

crucial role in regulating neuronal excitability, particularly in generating rhythmic burst firing in

neurons.[7] By blocking these channels, Z944 reduces calcium influx into neurons, thereby

dampening neuronal hyperexcitability. This mechanism is thought to underlie its analgesic and

anti-seizure effects.[8] The downstream signaling effects of T-type channel blockade can

involve the modulation of calcium-dependent processes, including the activity of certain

potassium channels like the small-conductance calcium-activated potassium (SK) channels.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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